3-morpholin-4-ylsulfonyl-N-(oxolan-2-ylmethyl)benzamide

• IUPAC Name: 3-morpholin-4-ylsulfonyl-N-(oxolan-2-ylmethyl)benzamide
• InChI: InChI=1S/C16H22N2O5S/c19-16(17-12-14-4-2-8-23-14)13-3-1-5-15(11-13)24(20,21)18-6-9-22-10-7-18/h1,3,5,11,14H,2,4,6-10,12H2,(H,17,19)
• InChI Key: XSSOCRPIECVAPR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)C2=CC(=CC=C2)S(=O)(=O)N3CCOCC3
• Molecular Formula: C16H22N2O5S
• Molecular Weight: 354.4 g/mol

Description

3-morpholin-4-ylsulfonyl-N-(oxolan-2-ylmethyl)benzamide is a chemical compound that has been used in scientific research for various purposes. This compound is also known as BIX-01294 and has been used extensively in epigenetic studies.

Scientific Research Applications

Synthetic and Structural Studies

3-morpholin-4-ylsulfonyl-N-(oxolan-2-ylmethyl)benzamide is a compound with potential applications in the field of chemical synthesis and structural analysis. Research has explored derivatives and complexes of similar morpholine-containing benzamides for their structural properties and potential in developing novel compounds with desired characteristics. For instance, studies on N-Benzoyl-N'-dialkylthiourea derivatives and their Co(III) complexes highlight the synthesis and characterization of compounds with morpholine groups, showing their structural uniqueness and potential antifungal activities against plant pathogens (Zhou Weiqun et al., 2005). Additionally, compounds like N‐(4‐Ethyl‐7‐fluoro‐3‐oxo‐3,4‐dihydro‐2H‐benzo[b][1,4]oxazin‐6‐yl)‐4‐(methyl­sulfon­yl)‐2‐nitro­benzamide show how structural analysis, including crystallography, can provide insights into the molecular arrangement and hydrogen bonding patterns, contributing to the broader understanding of such compounds' chemical behavior (Huai‐Lin Pang et al., 2006).

Anticancer Research

Research into the biological activity of morpholine-containing benzamides has demonstrated their potential in anticancer applications. For example, the synthesis and evaluation of 3-Amino-4-Morpholino-N-[2-(Trifluoromethoxy)Phenyl]-1H-Indazole-1-Carboxamide reveal its effectiveness in inhibiting the proliferation of cancer cell lines, suggesting a promising avenue for developing new anticancer agents (Jiu-Fu Lu et al., 2017). Similarly, the antitumor activity of 3-Amino-N-[4-chloro-3-(Trifluoromethyl)Phenyl]-4-Morpholino-1H-Indazole-1-Carboxamide against specific cancer cell lines further emphasizes the potential of morpholine derivatives in cancer therapy (X. Ji et al., 2018).

Biodegradable Polymer Research

The development of biodegradable polyesteramides with pendant functional groups from morpholine-2,5-dione derivatives represents another significant application. These compounds, prepared through cyclization and copolymerization processes, highlight the versatility of morpholine-based derivatives in creating materials with potential biomedical applications, such as drug delivery systems and tissue engineering scaffolds (P. J. I. Veld et al., 1992).